51-41-2

Norepinephrine

In Stock

• CAS RN:
• 51-41-2

• Formula:
• C8H11NO3

• InChI:
• InChI=1S/C8H11NO3/c9-4-8(12)5-1-2-6(10)7(11)3-5/h1-3,8,10-12H,4,9H2/t8-/m0/s1

• InChIKey:
• SFLSHLFXELFNJZ-QMMMGPOBSA-N

• l-Norepinephrine is a naturally occurring catecholamine hormone that functions as a neurotransmitter in the sympathetic nervous system. Norepinephrine directly stimulates adrenergic receptors. Stimulation of alpha-adrenergic receptors causes vasoconstriction of the radial smooth muscle of the iris, arteries, arterioles, veins, urinary bladder, and the sphincter of the gastrointestinal tract. Stimulation of beta-1 adrenergic receptors causes an increase in myocardial contractility, heart rate, automaticity, and atrioventricular (AV) conduction while stimulation of beta-2 adrenergic receptors causes bronchiolar and vascular smooth muscle dilatation.
  Norepinephrine, also known as arterenol or noradrenaline, belongs to the class of organic compounds known as catechols. Catechols are compounds containing a 1, 2-benzenediol moiety. Norepinephrine exists as a solid, soluble (in w...

Thieno[3,2-b]thiophene

In Stock

• CAS RN:
• 251-41-2

• Formula:
• C6H4S2

• InChI:
• InChI=1S/C6H4S2/c1-3-7-6-2-4-8-5(1)6/h1-4H

• InChIKey:
• VJYJJHQEVLEOFL-UHFFFAOYSA-N

• Thieno(3,2-b)thiophene (TT) is an electron rich conjugated polymer that has a quinoidal structure with a narrow band gap. It facilitates a strong intermolecular networking.
  
  

N-butyl-7H-purin-6-amine

• CAS RN:
• 5451-41-2

• Formula:
• C9H13N5

• InChI:
• InChI=1S/C9H13N5/c1-2-3-4-10-8-7-9(12-5-11-7)14-6-13-8/h5-6H,2-4H2,1H3,(H2,10,11,12,13,14)

• InChIKey:
• CRYKTDPNUYNOTI-UHFFFAOYSA-N

• N-butyl-7H-purin-6-amine is a useful research compound. Its molecular formula is C9H13N5 and its molecular weight is 191.23 g/mol. The purity is usually 95%.

5-Bromo-1-chloroisoquinoline

In Stock

• CAS RN:
• 34551-41-2

• Formula:
• C9H5BrClN

• InChI:
• InChI=1S/C9H5BrClN/c10-8-3-1-2-7-6(8)4-5-12-9(7)11/h1-5H

• InChIKey:
• XUWFLTLTPVIRCV-UHFFFAOYSA-N

• 5-Bromo-1-chloroisoquinoline is a useful research compound. Its molecular formula is C9H5BrClN and its molecular weight is 242.5 g/mol. The purity is usually 95%.

Bis(4-isopropylphenyl)amine

In Stock

• CAS RN:
• 63451-41-2

• Formula:
• C18H23N

• InChI:
• InChI=1S/C18H23N/c1-13(2)15-5-9-17(10-6-15)19-18-11-7-16(8-12-18)14(3)4/h5-14,19H,1-4H3

• InChIKey:
• HFPMNRKCIPGSNW-UHFFFAOYSA-N

• Bis(4-isopropylphenyl)amine is a useful research compound. Its molecular formula is C18H23N and its molecular weight is 253.4 g/mol. The purity is usually 95%.

Abamectin

In Stock

• CAS RN:
• 71751-41-2

• Formula:
• C95H142O28

• InChI:
• InChI=1S/C48H72O14/c1-11-25(2)43-28(5)17-18-47(62-43)23-34-20-33(61-47)16-15-27(4)42(26(3)13-12-14-32-24-55-45-40(49)29(6)19-35(46(51)58-34)48(32,45)52)59-39-22-37(54-10)44(31(8)57-39)60-38-21-36(53-9)41(50)30(7)56-38/h12-15,17-19,25-26,28,30-31,33-45,49-50,52H,11,16,20-24H2,1-10H3/b13-12+,27-15+,32-14+/t25?,26-,28-,30-,31-,33+,34-,35-,36-,37-,38-,39?,40+,41-,42-,43+,44?,45+,47+,48+/m0/s1

• InChIKey:
• IBSREHMXUMOFBB-CVSKBELMSA-N

• Potent GABA-mimetic antihelmintic agent. Mixture of avermectin B1a and avermectin B1b (80:20 ratio). Shows GABA-mimetic effects in vivo similar to related macrocyclic lactone Ivermectin. Inhibits adenine nucleotide translocator and FoF1-ATPase. Inhibits mitochrondrial activity and reduces cellular respiration.
  Abamectin is a mixture of the natural macrocyclic lactones avermectin B1a and avermectin B1b. It has both insecticidal and anthelmintic actions and is used in both agriculture and veterinary medicine. Abamectin can inhibit nicotinic acetylcholine receptors of worms. It can also inhibit chikungunya virus (EC50 = 1.5 µM) and yellow fever virus.
  Abamectin belongs to the avermectin family. It is produced by the fermentation of Streptomyces avermitilis. Natural avermectin containing eight components with four major components namely A1a, A2a, B1a and B2a with the tota...

Benzoic acid, 4-(acetylamino)-2-hydroxy-3-(2-propenyl)-, methyl ester

• CAS RN:
• 110751-41-2

• Formula:
• C13H15NO4

• InChI:
• InChI=1S/C13H15NO4/c1-4-5-9-11(14-8(2)15)7-6-10(12(9)16)13(17)18-3/h4,6-7,16H,1,5H2,2-3H3,(H,14,15)

• InChIKey:
• WPIUICUWBBLVAJ-UHFFFAOYSA-N

• Benzoic acid, 4-(acetylamino)-2-hydroxy-3-(2-propenyl)-, methyl ester is a useful research compound. Its molecular formula is C13H15NO4 and its molecular weight is 249.26 g/mol. The purity is usually 95%.

2-(2-Methylpropyl)-5-morpholin-4-yl-1,3-oxazole-4-carbonitrile

Usually In Stock

• CAS RN:
• 518351-41-2

• Formula:
• C12H17N3O2

• InChI:
• InChI=1S/C12H17N3O2/c1-9(2)7-11-14-10(8-13)12(17-11)15-3-5-16-6-4-15/h9H,3-7H2,1-2H3

• InChIKey:
• XPIDXFSJYHJOGO-UHFFFAOYSA-N

• 2-(2-Methylpropyl)-5-morpholin-4-yl-1,3-oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C12H17N3O2 and its molecular weight is 235.287. The purity is usually 95%.

Ethyl 5-(2-(4-ethoxyphenyl)acetamido)-4-oxo-3-(4-(trifluoromethyl)phenyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851951-41-2

• Formula:
• C26H22F3N3O5S

• InChI:
• InChI=1S/C26H22F3N3O5S/c1-3-36-18-11-5-15(6-12-18)13-20(33)30-23-21-19(14-38-23)22(25(35)37-4-2)31-32(24(21)34)17-9-7-16(8-10-17)26(27,28)29/h5-12,14H,3-4,13H2,1-2H3,(H,30,33)

• InChIKey:
• SQVJKZMRAQJUSL-UHFFFAOYSA-N

• Ethyl 5-(2-(4-ethoxyphenyl)acetamido)-4-oxo-3-(4-(trifluoromethyl)phenyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C26H22F3N3O5S and its molecular weight is 545.53. The purity is usually 95%.

2-((difluoromethyl)sulfonyl)-N-(2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide

In Stock

• CAS RN:
• 893951-41-2

• Formula:
• C20H17F2N3O3S2

• InChI:
• InChI=1S/C20H17F2N3O3S2/c1-12-6-8-13(9-7-12)25-18(15-10-29-11-16(15)24-25)23-19(26)14-4-2-3-5-17(14)30(27,28)20(21)22/h2-9,20H,10-11H2,1H3,(H,23,26)

• InChIKey:
• YAMICCONNUDLAF-UHFFFAOYSA-N

• 2-((difluoromethyl)sulfonyl)-N-(2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide is a useful research compound. Its molecular formula is C20H17F2N3O3S2 and its molecular weight is 449.49. The purity is usually 95%.

5-Chloro-2-(3-methyl-1-piperidinyl)aniline

In Stock

• CAS RN:
• 893751-41-2

• Formula:
• C12H17ClN2

• InChI:
• InChI=1S/C12H17ClN2/c1-9-3-2-6-15(8-9)12-5-4-10(13)7-11(12)14/h4-5,7,9H,2-3,6,8,14H2,1H3

• InChIKey:
• VYHAURUAZMRZFE-UHFFFAOYSA-N

• 5-Chloro-2-(3-methyl-1-piperidinyl)aniline is a useful research compound. Its molecular formula is C12H17ClN2 and its molecular weight is 224.73 g/mol. The purity is usually 95%.

Marbofloxacin Impurity B

In Stock

• CAS RN:
• 115551-41-2

• Formula:
• C12H8F2N2O4

• InChI:
• InChI=1S/C12H8F2N2O4/c1-15-4-20-11-8(14)7(13)2-5-9(11)16(15)3-6(10(5)17)12(18)19/h2-3H,4H2,1H3,(H,18,19)

• InChIKey:
• YCFVEYBFZJOXFQ-UHFFFAOYSA-N

• Marbofloxacin Impurity B, also known as Marbofloxacin Impurity B, is a useful research compound. Its molecular formula is C12H8F2N2O4 and its molecular weight is 282.2 g/mol. The purity is usually 95%.

Cyclohexyl 2-(morpholinomethyl)phenyl ketone

In Stock

• CAS RN:
• 898751-41-2

• Formula:
• C18H25NO2

• InChI:
• InChI=1S/C18H25NO2/c20-18(15-6-2-1-3-7-15)17-9-5-4-8-16(17)14-19-10-12-21-13-11-19/h4-5,8-9,15H,1-3,6-7,10-14H2

• InChIKey:
• QJPRURZHYGWUBH-UHFFFAOYSA-N

• Cyclohexyl 2-(morpholinomethyl)phenyl ketone is a useful research compound. Its molecular formula is C18H25NO2 and its molecular weight is 287.4 g/mol. The purity is usually 95%.

2-Chloro-1-[4-(propan-2-yl)-1,3-oxazolidin-3-yl]ethan-1-one

Usually In Stock

• CAS RN:
• 102851-41-2

• Formula:
• C8H14ClNO2

• InChI:
• InChI=1S/C8H14ClNO2/c1-6(2)7-4-12-5-10(7)8(11)3-9/h6-7H,3-5H2,1-2H3

• InChIKey:
• VUTICZSJNVHTSO-UHFFFAOYSA-N

• 2-Chloro-1-[4-(propan-2-yl)-1,3-oxazolidin-3-yl]ethan-1-one, also known as 2-Chloro-1-[4-(propan-2-yl)-1,3-oxazolidin-3-yl]ethan-1-one, is a useful research compound. Its molecular formula is C8H14ClNO2 and its molecular weight is 191.65 g/mol. The purity is usually 95%.

6,6-difluoro-2-methylhexan-3-amine

In Stock

• CAS RN:
• 2293351-41-2

• Formula:
• C7H15F2N

• 6,6-difluoro-2-methylhexan-3-amine is a useful research compound. Its molecular formula is C7H15F2N and its molecular weight is 151.2. The purity is usually 95%.

1-Amino-3-(2,4-dimethylphenyl)propan-2-ol

In Stock

• CAS RN:
• 1226151-41-2

• Formula:
• C11H17NO

• InChI:
• InChI=1S/C11H17NO/c1-8-3-4-10(9(2)5-8)6-11(13)7-12/h3-5,11,13H,6-7,12H2,1-2H3

• InChIKey:
• WOBVCFKKTFNUQG-UHFFFAOYSA-N

• 1-Amino-3-(2,4-dimethylphenyl)propan-2-ol is a useful research compound. Its molecular formula is C11H17NO and its molecular weight is 179.26. The purity is usually 95%.

N-methyl-5H-thiochromeno[4,3-d]pyrimidin-2-amine

In Stock

• CAS RN:
• 1344151-41-2

• Formula:
• C12H11N3S

• InChI:
• InChI=1S/C12H11N3S/c1-13-12-14-6-8-7-16-10-5-3-2-4-9(10)11(8)15-12/h2-6H,7H2,1H3,(H,13,14,15)

• InChIKey:
• NYLVQAFTSUVCAW-UHFFFAOYSA-N

• N-methyl-5H-thiochromeno[4,3-d]pyrimidin-2-amine is a useful research compound. Its molecular formula is C12H11N3S and its molecular weight is 229.3 g/mol. The purity is usually 95%.

Phenyl[(propan-2-ylcarbamoyl)amino]acetic acid

In Stock

• CAS RN:
• 1218451-41-2

• Formula:
• C12H16N2O3

• InChI:
• InChI=1S/C12H16N2O3/c1-8(2)13-12(17)14-10(11(15)16)9-6-4-3-5-7-9/h3-8,10H,1-2H3,(H,15,16)(H2,13,14,17)

• InChIKey:
• UKYTVDGCEZQLSZ-UHFFFAOYSA-N

• Phenyl[(propan-2-ylcarbamoyl)amino]acetic acid is a useful research compound. Its molecular formula is C12H16N2O3 and its molecular weight is 236.271. The purity is usually 95%.

N-(2-fluorobenzyl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide

In Stock

• CAS RN:
• 1234851-41-2

• Formula:
• C14H10FN5O2

• InChI:
• InChI=1S/C14H10FN5O2/c15-10-4-2-1-3-9(10)7-18-13(21)14-19-12(20-22-14)11-8-16-5-6-17-11/h1-6,8H,7H2,(H,18,21)

• InChIKey:
• WRGUFWLKCVEUTJ-UHFFFAOYSA-N

• N-(2-fluorobenzyl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide is a useful research compound. Its molecular formula is C14H10FN5O2 and its molecular weight is 299.265. The purity is usually 95%.

3-(2-methoxybenzyl)-7-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)quinazoline-2,4(1H,3H)-dione

In Stock

• CAS RN:
• 1357851-41-2

• Formula:
• C25H20N4O4

• InChI:
• InChI=1S/C25H20N4O4/c1-15-7-3-5-9-18(15)22-27-23(33-28-22)16-11-12-19-20(13-16)26-25(31)29(24(19)30)14-17-8-4-6-10-21(17)32-2/h3-13H,14H2,1-2H3,(H,26,31)

• InChIKey:
• QSDNLWBSCHCVON-UHFFFAOYSA-N

• 3-(2-methoxybenzyl)-7-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)quinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C25H20N4O4 and its molecular weight is 440.459. The purity is usually 95%.

5-Bromo-3-fluoro-2-[(1-methylpyrrolidin-3-yl)oxy]pyridine

In Stock

• CAS RN:
• 1873051-41-2

• Formula:
• C10H12BrFN2O

• InChI:
• InChI=1S/C10H12BrFN2O/c1-14-3-2-8(6-14)15-10-9(12)4-7(11)5-13-10/h4-5,8H,2-3,6H2,1H3

• InChIKey:
• IJTBBEKADKOOMG-UHFFFAOYSA-N

• 5-Bromo-3-fluoro-2-[(1-methylpyrrolidin-3-yl)oxy]pyridine is a useful research compound. Its molecular formula is C10H12BrFN2O and its molecular weight is 275.121. The purity is usually 95%.

5,6-Dimethyl-3-[2-[4-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]-2-oxoethyl]pyrimidin-4-one

Usually In Stock

• CAS RN:
• 2379951-41-2

• Formula:
• C20H26N4O3

• InChI:
• InChI=1S/C20H26N4O3/c1-14-10-18(4-7-21-14)27-12-17-5-8-23(9-6-17)19(25)11-24-13-22-16(3)15(2)20(24)26/h4,7,10,13,17H,5-6,8-9,11-12H2,1-3H3

• InChIKey:
• MGESWTDJLSQHGA-UHFFFAOYSA-N

• 5,6-Dimethyl-3-[2-[4-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]-2-oxoethyl]pyrimidin-4-one is a useful research compound. Its molecular formula is C20H26N4O3 and its molecular weight is 370.453. The purity is usually 95%.

1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)-4-(1,2,5-thiadiazol-3-yl)piperazine

In Stock

• CAS RN:
• 2549051-41-2

• Formula:
• C11H14N6S2

• InChI:
• InChI=1S/C11H14N6S2/c1-2-8(1)10-13-11(18-15-10)17-5-3-16(4-6-17)9-7-12-19-14-9/h7-8H,1-6H2

• InChIKey:
• ZHXWCOVDUDPIIZ-UHFFFAOYSA-N

• 1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)-4-(1,2,5-thiadiazol-3-yl)piperazine is a useful research compound. Its molecular formula is C11H14N6S2 and its molecular weight is 294.4 g/mol. The purity is usually 95%.

Abamectin 100 microg/mL in Acetonitrile

• CAS RN:
• 65195-55-3; 71751-41-2

• Formula:
• C95H142O28

• InChI:
• InChI=1S/C48H72O14.C47H70O14/c1-11-25(2)43-28(5)17-18-47(62-43)23-34-20-33(61-47)16-15-27(4)42(26(3)13-12-14-32-24-55-45-40(49)29(6)19-35(46(51)58-34)48(32,45)52)59-39-22-37(54-10)44(31(8)57-39)60-38-21-36(53-9)41(50)30(7)56-38;1-24(2)41-27(5)16-17-46(61-41)22-33-19-32(60-46)15-14-26(4)42(25(3)12-11-13-31-23-54-44-39(48)28(6)18-34(45(50)57-33)47(31,44)51)58-38-21-36(53-10)43(30(8)56-38)59-37-20-35(52-9)40(49)29(7)55-37/h12-15,17-19,25-26,28,30-31,33-45,49-50,52H,11,16,20-24H2,1-10H3;11-14,16-18,24-25,27,29-30,32-44,48-49,51H,15,19-23H2,1-10H3/b13-12+,27-15+,32-14+;12-11+,26-14+,31-13+/t25-,26-,28-,30-,31-,33+,34-,35-,36-,37-,38-,39-,40+,41-,42-,43+,44-,45+,47+,48+;25-,27-,29-,30-,32+,33-,34-,35-,36-,37-,38-,39+,40-,41+,42-,43-,44+,46+,47+/m00/s1

• InChIKey:
• IBSREHMXUMOFBB-JFUDTMANSA-N

• Abamectin 100 microg/mL in Acetonitrile is a useful research compound. Its molecular formula is C95H142O28 and its molecular weight is 1732.153. The purity is usually 95%.